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Compound of Interest

Adamantan-1-ylmethyl-methyl-
Compound Name:
amine

Cat. No.: B111965

For Research Purposes Only

Introduction

Adamantan-1-ylmethyl-methyl-amine is a derivative of adamantane, a rigid, cage-like
hydrocarbon. The unique physicochemical properties of the adamantane moiety, such as its
lipophilicity and steric bulk, have made it a valuable scaffold in medicinal chemistry and drug
discovery. Adamantane derivatives have been investigated for a wide range of therapeutic
applications, including as antiviral agents and as modulators of central nervous system (CNS)
targets like sigma (o) and N-methyl-D-aspartate (NMDA) receptors. This document provides an
overview of potential research applications and experimental protocols for Adamantan-1-
ylmethyl-methyl-amine.

Potential Research Applications

Based on the known biological activities of structurally related adamantane derivatives,
Adamantan-1-ylmethyl-methyl-amine holds promise for investigation in the following areas:

e Neuropharmacology: As a potential modulator of sigma receptors (o1 and 02) and NMDA
receptors, which are implicated in various neurological and psychiatric disorders, including
neurodegenerative diseases, pain, and depression. The adamantane structure can influence
ligand binding and functional activity at these receptors.
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e Antiviral Research: Adamantane derivatives, such as amantadine and rimantadine, have a
history as antiviral drugs, primarily targeting the M2 proton channel of the influenza A virus.
Adamantan-1-ylmethyl-methyl-amine can be screened for activity against various viruses.

e Drug Design and Medicinal Chemistry: This compound can serve as a key intermediate or
building block for the synthesis of more complex molecules with improved pharmacokinetic
and pharmacodynamic profiles. The adamantyl group can enhance metabolic stability by
sterically shielding metabolically labile parts of a molecule.

Suppliers

For research purposes, Adamantan-1-ylmethyl-methyl-amine and its salts can be procured
from various chemical suppliers. It is crucial to obtain a certificate of analysis to confirm the
identity and purity of the compound.

Supplier Product Name Purity CAS Number

L Adamantan-1-
CymitQuimica ) 95.0% 153461-22-4
ylmethyl-methyl-amine

Adamantan-1-
CP Lab Safety ylmethyl-methyl- >95% 153461-22-4
amine, min 95%

Adamantan-1-

Matrix Scientific ylmethyl-methyl-amine  N/A 1185301-20-5
hydrobromide
Advanced --INVALID-LINK--
. 97% 153461-22-4
ChemBlocks amine

Experimental Protocols

The following are generalized protocols that can be adapted for the investigation of
Adamantan-1-ylmethyl-methyl-amine. Researchers should optimize these protocols based
on their specific experimental setup and objectives.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b111965?utm_src=pdf-body
https://www.benchchem.com/product/b111965?utm_src=pdf-body
https://www.benchchem.com/product/b111965?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Application Note 1: Investigation of Sigma-1 Receptor
Binding Affinity

Objective: To determine the binding affinity of Adamantan-1-ylmethyl-methyl-amine for the
sigma-1 (o1) receptor using a competitive radioligand binding assay.

Experimental Workflow:
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Membrane Preparation

Gomogenize tissue (e.g., guinea pig brain) in ice-cold buffea

'

Centrifuge homogenate at low speed

'

Centrifuge supernatant at high speed

'

Gesuspend pellet (membrane fraction) and determine protein concentratioa
- J

4 N

Bindin&j Assay

Incubate membranes with [3H]-(+)-pentazocine (radioligand) and varying concentrations of Adamantan-1-ylmethyl-methyl-amine

Encubate at room temperature]

El'erminate reaction by rapid filtration through glass fiber filtera

'

GVash filters to remove unbound radioligan(a

Data Analysis
Y

Measure radioactivity on filters using liquid scintillation counting

[Calculate specific binding]

Gerform non-linear regression analysis to determine Ki valua
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(Seed Madin-Darby Canine Kidney (MDCK) cells in 6-well plates)

'

Incubate until a confluent monolayer is formed

'

Infect cell monolayers with influenza A virus

Incubate for 1 hour to allow viral adsorption
(Remove virus inoculum}

Gverlay cells with agar containing varying concentrations of Adamantan-l-ylmethyl-methyl-amina

anubate for 2-3 days until plaques are visiblej
[Fix and stain the cells]
[Count the number of plaques)

(Calculate the percentage of plaque reduction and determine the EC50 valua
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Grepare incubation mixture containing human liver microsomes and buffe)

A

Pre-warm mixture at 37°C

\ 4

[Add Adamantan-1-ylmethyl-methyl-amine to initiate the reaction)

A A

EAI various time points, transfer aliquots to a quenching solution (e.g., cold acetonitrilea Encubate a control sample without NADPH to assess non-enzymatic degradation)

\ 4

[Centrifuge samples to precipitate proteins)

A

Gnalyze the supernatant by LC-MS/MS to quantify the remaining parent compouna

A

Glot the percentage of remaining compound vs. time)

\ 4

(Calculate the half-life (t1/2) and intrinsic clearance (CLintD
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 To cite this document: BenchChem. [Adamantan-1-ylmethyl-methyl-amine: Application Notes
and Research Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b111965#adamantan-1-ylmethyl-methyl-amine-
suppliers-for-research-purposes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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